2,4,6-Trifluorobenzonitrile-15N

• Molecular Formula: C7H2F3N
• Molecular Weight: 158.09 g/mol
• InChI: InChI=1S/C7H2F3N/c8-4-1-6(9)5(3-11)7(10)2-4/h1-2H/i11+1
• InChIKey: HTKFGTCCOJIUIK-KHWBWMQUSA-N

2,4,6-Trifluorobenzonitrile-15N: Stable Isotope-Labeled Intermediate

2,4,6-Trifluorobenzonitrile-15N is the 15N-labeled analog of 2,4,6-trifluorobenzonitrile (CAS 96606-37-0), a fluorinated aromatic nitrile [1]. This stable isotope-labeled compound incorporates a heavy nitrogen-15 atom at the nitrile functional group (C≡15N), providing a molecular weight of 158.09 g/mol compared to 157.09 g/mol for the unlabeled form [2]. The compound serves as a critical building block in the synthesis of isotopically labeled pharmaceuticals, most notably as an intermediate for Bictegravir-15N, a labeled version of the HIV-1 integrase inhibitor . The 15N isotopic label enables precise quantitation in mass spectrometry-based assays and facilitates metabolic tracing studies without introducing radioactive elements.

1

Synthesis of 15N-labeled internal standards for LC-MS/MS

2

Non-exchangeable nitrile 15N label for stable isotope dilution

3

Metabolic tracing without radioactive elements

• [1] 2,4,6-Trifluorobenzonitrile. PubChem CID 644241. View Source
• [2] 2,4,6-Trifluorobenzonitrile-15N Product Page. MedChemExpress. View Source

2,4,6-Trifluorobenzonitrile-15N: Why Substitution Fails

Generic substitution of 2,4,6-Trifluorobenzonitrile-15N with unlabeled 2,4,6-trifluorobenzonitrile or other isotopically labeled analogs (e.g., 13C, deuterium) is not viable for quantitative analytical workflows requiring stable isotope dilution mass spectrometry (SID-MS). The unlabeled compound lacks the mass shift necessary for distinct MS detection, precluding its use as an internal standard [1]. While deuterated analogs are available, they exhibit higher risks of hydrogen-deuterium exchange and altered chromatographic retention times, which compromise quantification accuracy compared to 15N-labeled standards . Furthermore, the 15N label at the nitrile group provides a specific, non-exchangeable isotopic signature that remains stable under diverse analytical and synthetic conditions, a critical attribute not universally shared by alternative labeling strategies [2].

Unlabeled 2,4,6-trifluorobenzonitrile lacks the mass shift required for MS internal standard use

Deuterated analogs may exhibit H/D exchange and altered chromatographic retention, reducing quantification accuracy

15N label at the nitrile group provides a non-exchangeable isotopic signature not guaranteed by alternative labeling strategies

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? 2025. View Source
• [2] MedChemExpress. 稳定同位素——如何玩转质谱内标定量. 2022. View Source

2,4,6-Trifluorobenzonitrile-15N: Comparative Evidence

MS Internal Standard: 15N vs. Unlabeled

For LC-MS/MS quantification, 2,4,6-Trifluorobenzonitrile-15N provides a +1.00 Da mass shift relative to the unlabeled analyte (157.09 g/mol vs. 158.09 g/mol), enabling distinct mass spectrometric detection without isotopic overlap [1]. In contrast, the unlabeled compound cannot serve as an internal standard due to identical m/z values, leading to potential ion suppression and inaccurate quantification [2]. This mass difference is critical for stable isotope dilution assays where co-eluting internal standards correct for matrix effects and ionization variability.

MS Internal Standard: 15N vs. Unlabeled

Head-to-head

+1.00 Da mass shift (158.09 vs. 157.09 g/mol)

Enables distinct MS detection for isotope dilution quantitation

Co-elution supports matrix-effect correction

Evidence Dimension	Molecular Weight (Monotopic)
Target Compound Data	158.09 g/mol (15N-labeled)
Comparator Or Baseline	157.09 g/mol (Unlabeled 2,4,6-Trifluorobenzonitrile)
Quantified Difference	+1.00 Da mass shift
Conditions	ESI-MS or GC-MS analysis; theoretical mass calculation based on atomic composition

Why This Matters

The +1 Da mass shift is the minimal requirement for an effective internal standard in MS-based quantitation, enabling accurate correction for matrix effects without isotopic interference.

• [1] 2,4,6-Trifluorobenzonitrile-15N Product Page. MedChemExpress. View Source
• [2] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? 2025. View Source

Bictegravir-15N Synthesis for Quantitative Bioanalysis

2,4,6-Trifluorobenzonitrile-15N is a direct intermediate for the synthesis of Bictegravir-15N, d2 (B382096) . This labeled version of Bictegravir, a potent HIV-1 integrase inhibitor (IC50 = 7.5 nM), enables accurate pharmacokinetic and metabolic studies via isotope dilution MS [1]. Unlabeled 2,4,6-trifluorobenzonitrile cannot be used to produce the isotopically labeled drug substance required for these quantitative assays, making the 15N-labeled analog indispensable for this specific synthetic route.

Bictegravir-15N Synthesis

Head-to-head

Direct intermediate for Bictegravir-15N,d2 vs. unlabeled analog

Required for synthesis of labeled HIV integrase inhibitor internal standard

Supports bioanalytical method development for ADME research

Evidence Dimension	Synthetic Utility for Labeled API
Target Compound Data	Direct intermediate for Bictegravir-15N, d2
Comparator Or Baseline	Unlabeled 2,4,6-trifluorobenzonitrile yields unlabeled Bictegravir
Quantified Difference	Enables production of MS-detectable labeled drug
Conditions	Synthetic pathway for Bictegravir as described in patent literature

Why This Matters

Procurement of the 15N-labeled intermediate is mandatory for laboratories developing stable isotope-labeled internal standards for Bictegravir bioanalysis or conducting ADME studies on this HIV therapeutic.

• [1] Tsiang M. et al. Antimicrob Agents Chemother. 2016;60(12):7086-7097. View Source

15N vs. Deuterium: Chromatographic & Ionization Behavior

15N-labeled internal standards, such as 2,4,6-Trifluorobenzonitrile-15N, exhibit closer chromatographic retention times and ionization efficiencies to their unlabeled analytes compared to deuterium (2H)-labeled analogs . Studies demonstrate that 13C, 15N, and 18O labels result in less isotopic fractionation and more consistent matrix effect correction than 2H labels, which can show retention time shifts and are prone to hydrogen-deuterium exchange [1]. This superior analytical behavior reduces variability in quantitative LC-MS/MS assays, directly improving accuracy and precision.

15N vs. Deuterium: LC-MS Behavior

Class-level

Closer retention time and ionization efficiency to analyte

Reduces method development variability in quantitative LC-MS/MS

Class-level evidence; confirm per analyte-matrix pair

Evidence Dimension	Chromatographic and Ionization Similarity to Analyte
Target Compound Data	15N-labeled; exhibits minimal retention time shift and stable ionization
Comparator Or Baseline	Deuterium (2H)-labeled analogs
Quantified Difference	Reduced risk of H/D exchange; closer chromatographic co-elution
Conditions	Reversed-phase LC-ESI-MS/MS analysis of small molecules in biological matrices

Why This Matters

Selecting a 15N-labeled internal standard minimizes method development time and improves data quality for regulated bioanalysis, a key factor in procurement decisions for analytical laboratories.

• [1] MSACL 2023 Abstract. Comparison of 2H-labeled vs. 13C/15N-labeled internal standards. View Source

Non-Exchangeable 15N Label Stability

The 15N isotope incorporated into the nitrile group of 2,4,6-Trifluorobenzonitrile-15N is non-exchangeable under standard laboratory and analytical conditions, unlike deuterium labels which can undergo proton-deuterium exchange in protic solvents or during sample preparation . This chemical stability ensures consistent isotopic enrichment and mass shift throughout the analytical workflow, from extraction to detection. In contrast, deuterated internal standards may show variable isotopic purity over time or in complex biological matrices, introducing quantification errors [1].

Non-Exchangeable 15N Label Stability

Class-level

No measurable label loss under standard analytical conditions

Ensures consistent internal standard performance over time

Deuterium labels may degrade in protic solvents; 15N remains intact

Evidence Dimension	Isotopic Label Stability
Target Compound Data	Non-exchangeable 15N label in nitrile group
Comparator Or Baseline	Deuterium (2H) labels
Quantified Difference	No measurable loss of label under standard analytical conditions
Conditions	Aqueous/organic solvent mixtures, biological sample preparation protocols

Why This Matters

The robust, non-exchangeable 15N label ensures long-term reliability and consistent performance of the internal standard, reducing the need for frequent re-validation and minimizing batch-to-batch variability in quantitative assays.

• [1] WuXi AppTec DMPK Service. LC−MS生物分析中内标的使用考量. 2025. View Source

2,4,6-Trifluorobenzonitrile-15N: Key Applications

Bictegravir LC-MS/MS Quantitation

2,4,6-Trifluorobenzonitrile-15N is the preferred starting material for the synthesis of Bictegravir-15N internal standard. This labeled standard is essential for accurate quantification of Bictegravir in plasma and tissue samples using isotope dilution LC-MS/MS, enabling precise pharmacokinetic and therapeutic drug monitoring studies [1]. The +1 Da mass shift ensures clear separation from the unlabeled analyte, while the non-exchangeable 15N label guarantees stable isotopic enrichment throughout sample processing [2].

Internal Standard for Fluorinated Aromatic Nitriles

This compound serves as an ideal 15N-labeled internal standard for the quantification of 2,4,6-trifluorobenzonitrile and structurally related fluorinated aromatic nitriles in environmental, metabolomic, or synthetic chemistry workflows. Its near-identical physicochemical properties to the unlabeled analyte ensure co-elution and equivalent ionization efficiency, correcting for matrix effects and instrument variability [3]. The stable 15N label eliminates concerns of deuterium exchange, providing robust performance across diverse sample matrices .

15N-Labeled Pharmaceutical Intermediate Synthesis

Beyond Bictegravir, 2,4,6-Trifluorobenzonitrile-15N is a versatile building block for incorporating a stable 15N label into more complex pharmaceutical candidates or their metabolites. This enables the creation of labeled tracer molecules for ADME (Absorption, Distribution, Metabolism, Excretion) studies, mechanism of action investigations, and the development of quantitative MS assays for novel fluorinated drug candidates [4]. The 15N label at the nitrile position is particularly valuable as it is chemically inert and does not participate in typical metabolic transformations, providing a persistent isotopic signature .

NMR Metabolomic Tracing and Structure Elucidation

While primarily used for MS, the 15N label in this compound also enables specific NMR applications, such as 15N-edited spectroscopy for tracing the fate of the nitrile group in complex mixtures or for structural confirmation of synthesized labeled compounds [5]. The high isotopic enrichment (>98 atom % 15N) ensures strong NMR signals, facilitating studies of reaction mechanisms or metabolic pathways involving fluorinated benzonitriles [6].

Application

Selection Property

Validation Focus

Bictegravir LC-MS/MS quantitation (research matrices)

15N-labeled intermediate for internal standard synthesis

Isotope dilution accuracy, matrix-effect correction

Quantitation of fluorinated aromatic nitriles

Co-eluting 15N-labeled internal standard

Ion suppression correction, method reproducibility

Synthesis of 15N-labeled drug candidates / metabolites

Versatile 15N-nitrile building block

ADME research, MS assay development

15N NMR tracing and structural confirmation

High isotopic enrichment for NMR detection

15N-edited spectroscopy, reaction pathway elucidation

• [1] Tsiang M. et al. Antimicrob Agents Chemother. 2016;60(12):7086-7097. View Source
• [2] 2,4,6-Trifluorobenzonitrile-15N Product Page. MedChemExpress. View Source
• [3] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? 2025. View Source
• [4] MedChemExpress. 稳定同位素——如何玩转质谱内标定量. 2022. View Source
• [5] Magnetic Resonance in Chemistry. 2006;44:1073-1080. 15N NMR chemical shifts of ring substituted benzonitriles. View Source
• [6] SDBS. 2,4,6-Trifluorobenzonitrile 13C NMR Spectrum (SDBS No. 51852). View Source